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Compound of Interest

Compound Name: N-nitroso-vortioxetine

CAS No.: 2925447-38-5

Cat. No.: B15813911

Get Quote

The emergence of N-nitrosamine impurities in pharmaceutical products, such as N-nitroso-
vortioxetine in vortioxetine hydrobromide, has necessitated the development of highly

sensitive and specific analytical methods for their detection and quantification at trace levels.[1]

[2] N-nitroso-vortioxetine is a nitrosamine impurity that can form during the synthesis,

storage, or handling of Vortioxetine, an antidepressant medication.[3] Regulatory bodies like

the FDA and EMA have imposed strict limits on such impurities due to their potential health

risks, making robust analytical testing crucial for patient safety.[3][4]

This guide provides a comparative overview of a validated Ultra-Fast Liquid Chromatography-

Mass Spectrometry (UFLC-MS) method for the analysis of N-nitroso-vortioxetine, presenting

its performance data against the backdrop of more conventional high-resolution mass

spectrometry (HRMS) techniques often employed for nitrosamine analysis. The data and

protocols presented are derived from published studies to assist researchers, scientists, and

drug development professionals in their analytical endeavors.
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While high-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) are

commonly used for the analysis of Nitrosamine Drug Substance Related Impurities (NDSRIs)

due to their high sensitivity and specificity, a validated UFLC-MS method using a single

quadrupole mass spectrometer offers a practical, reliable, and cost-effective alternative for

routine analysis.[1] The following table summarizes the performance data of such a UFLC-MS

method.

Parameter
UFLC-MS with Single

Quadrupole

General High-Resolution MS

(HRMS/MS-MS)

Limit of Detection (LOD) 0.660 ppm
Generally low, capable of sub-

ppm detection

Limit of Quantification (LOQ) 1.995 ppm
Generally low, capable of sub-

ppm quantification

Linearity (Correlation

Coefficient, r²)
0.99964 Typically ≥ 0.99

Accuracy (% Recovery) 92.42% to 104.54% Typically within 80-120%

Precision (% RSD) 1.07% Typically < 15%

Instrumentation Cost Lower Higher

Ease of Use for Routine

Analysis
More accessible Can be more complex

Experimental Workflow
The following diagram illustrates a typical workflow for the analysis of N-nitroso-vortioxetine
in a drug substance, from sample preparation to data analysis.
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Caption: Workflow for N-nitroso-vortioxetine analysis.
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Experimental Protocols
The following section details the methodologies for the UFLC-MS analysis of N-nitroso-
vortioxetine.

UFLC-MS Method with Single Quadrupole Detector
This method is designed for the quantification of N-nitroso-vortioxetine in Vortioxetine

Hydrobromide API.[1]

a. Materials and Reagents:

Vortioxetine Hydrobromide sample

N-Nitroso-Vortioxetine Impurity reference standard

Methanol (LCMS grade)

Formic acid (LCMS grade)

Ammonium acetate (LCMS grade)

Milli-Q Water

b. Sample and Standard Preparation:

Diluent: A mixture of Milli-Q water and methanol (90:10 v/v).

Test Solution Preparation: Accurately weigh and transfer 50.0 mg of the test sample into a 25

mL volumetric flask. Dissolve and dilute to the volume with the diluent. Filter the solution

through a 0.22 µm PVDF syringe filter into an HPLC vial. The final concentration of

Vortioxetine will be approximately 2.0 mg/mL.[1]

Standard Solution Preparation: Prepare a standard solution of N-Nitroso-Vortioxetine with a

concentration of 0.04 µg/mL with respect to the test concentration.[1]

c. Chromatographic Conditions:

Instrument: UFLC-MS system with a single quadrupole mass spectrometer.
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Column: ACQUITY CSH™ 2.1 µm Phenyl-Hexyl, 100 mm length, and 1.7 micron particle

size.[1]

Mobile Phase A: 0.1% formic acid and 10 mM ammonium acetate in water.[1]

Mobile Phase B: Methanol.[1]

Gradient Program:

0.01 min: 95% A, 5% B

1.50 min: 5% A, 95% B

3.00 min: 5% A, 95% B

3.50 min: 95% A, 5% B

5.00 min: 95% A, 5% B

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Injection Volume: 5.0 µL

d. Mass Spectrometry Conditions:

Ionization Mode: Positive

Detection Mode: Selected Ion Monitoring (SIM)

Target m/z: 328 for N-Nitroso-Vortioxetine[1]

e. Method Validation: The method was validated according to the International Council for

Harmonisation (ICH) Q2(R2) guidelines for specificity, precision, limit of detection, limit of

quantitation, linearity, accuracy, and robustness.[1]
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The primary concern with N-nitroso-vortioxetine is its classification as a potential carcinogen,

a characteristic of many nitrosamine compounds. The analytical methods described are not

directly related to signaling pathways but are crucial for ensuring the safety of the final drug

product by controlling the levels of such impurities.

The logical relationship in the cross-validation of these analytical procedures is to ensure that

any developed method is fit for its intended purpose, providing accurate and reliable results

that are comparable across different laboratories and instrumentation.
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Caption: Logic of analytical method validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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